Cas no 886686-15-3 (3,8-Dimethyl-2-(4-methylphenyl)quinoline-4-carboxylic acid)

• Product Name: 3,8-Dimethyl-2-(4-methylphenyl)quinoline-4-carboxylic acid
• CAS No: 886686-15-3
• MF: C₁₉H₁₇NO₂
• MW: 291.343785047531
• MDL: MFCD03420143
• CID: 3111362
• PubChem ID: 4712146
• Update Time: 2025-06-25

3,8-Dimethyl-2-(4-methylphenyl)quinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,8-Dimethyl-2-(4-methylphenyl)quinoline-4-carboxylic acid
• H21012
• 886686-15-3
• ALBB-000633
• STK502306
• AKOS005170951
• VS-14188
• MFCD03420143
• CS-0322073
• 3,8-Dimethyl-2-(p-tolyl)quinoline-4-carboxylicacid
• SB70807
• 3,8-Dimethyl-2-(p-tolyl)quinoline-4-carboxylic acid
• BBL037473

• MDL： MFCD03420143
• Inchi： 1S/C19H17NO2/c1-11-7-9-14(10-8-11)18-13(3)16(19(21)22)15-6-4-5-12(2)17(15)20-18/h4-10H,1-3H3,(H,21,22)
• InChI Key： UVCGUUPBIALSIL-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=C(C2C=CC(C)=CC=2)N=C2C(C)=CC=CC2=1)=O

Computed Properties

• Exact Mass: 291.125928785Da
• Monoisotopic Mass: 291.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 465.5±33.0 °C at 760 mmHg
• Flash Point: 235.4±25.4 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3,8-Dimethyl-2-(4-methylphenyl)quinoline-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 3,8-Dimethyl-2-(4-methylphenyl)quinoline-4-carboxylic acid

Recent Advances in the Study of 3,8-Dimethyl-2-(4-methylphenyl)quinoline-4-carboxylic acid (CAS: 886686-15-3)

In recent years, the compound 3,8-Dimethyl-2-(4-methylphenyl)quinoline-4-carboxylic acid (CAS: 886686-15-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This quinoline derivative has shown promising potential in various therapeutic applications, particularly in the areas of anti-inflammatory and anticancer drug development. The unique structural features of this compound, including its quinoline core and carboxylic acid functionality, make it a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 3,8-Dimethyl-2-(4-methylphenyl)quinoline-4-carboxylic acid. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). The researchers employed a combination of in vitro assays and molecular docking simulations to characterize the binding interactions between the compound and its target proteins, providing valuable insights into its mode of action.

Another significant development in the research of 3,8-Dimethyl-2-(4-methylphenyl)quinoline-4-carboxylic acid is its potential application in oncology. A preclinical study conducted by a team at the National Cancer Institute revealed that this compound selectively targets cancer cells by inducing apoptosis through the mitochondrial pathway. The study, which utilized various cancer cell lines and xenograft models, reported a marked reduction in tumor growth with minimal off-target effects. These findings suggest that 3,8-Dimethyl-2-(4-methylphenyl)quinoline-4-carboxylic acid could serve as a lead compound for the development of novel anticancer agents.

In addition to its therapeutic potential, recent advancements in the synthesis and optimization of 3,8-Dimethyl-2-(4-methylphenyl)quinoline-4-carboxylic acid have been reported. A 2024 paper in Organic & Biomolecular Chemistry described an improved synthetic route that enhances the yield and purity of the compound, making it more accessible for large-scale production and further pharmacological studies. The authors also explored structure-activity relationships (SAR) by synthesizing a series of analogs, identifying key structural modifications that enhance biological activity while reducing toxicity.

Despite these promising findings, challenges remain in the clinical translation of 3,8-Dimethyl-2-(4-methylphenyl)quinoline-4-carboxylic acid. Issues such as bioavailability, metabolic stability, and potential drug-drug interactions need to be addressed in future studies. Ongoing research efforts are focused on optimizing the pharmacokinetic properties of the compound through formulation strategies and prodrug approaches. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 3,8-Dimethyl-2-(4-methylphenyl)quinoline-4-carboxylic acid (CAS: 886686-15-3) represents a promising candidate for drug development, with demonstrated efficacy in preclinical models of inflammation and cancer. Continued research into its mechanisms of action, synthetic optimization, and clinical potential will be crucial for realizing its therapeutic benefits. The compound's versatility and biological activity underscore its importance in the ongoing quest for novel and effective treatments in the chemical biology and pharmaceutical fields.